![molecular formula C18H18N4O3 B5637363 N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}quinoxaline-5-carboxamide](/img/structure/B5637363.png)
N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}quinoxaline-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a part of the quinoxaline family, which has been explored for various pharmacological activities. The quinoxaline ring, often fused with other heterocyclic moieties like tetrazoles or oxadiazoles, is noted for its significance in drug design due to its wide range of biological activities (Kethireddy et al., 2017).
Synthesis Analysis
The synthesis of quinoxaline derivatives involves various strategies. For instance, synthesis involving the reaction of tetrazolo[1,5-a]quinoxaline-5-oxide with carbanions to form enaminoketones and enamino esters has been explored (Klicnar et al., 1990).
Molecular Structure Analysis
Quinoxaline compounds exhibit a wide range of structural diversities. For instance, the study of tetrazolo[1,5-a]quinoxaline derivatives revealed detailed bond lengths, valence, torsion, and dihedral angles through X-ray diffraction measurements (Klicnar et al., 1990).
Chemical Reactions and Properties
Quinoxaline derivatives can undergo various electrophilic and nucleophilic substitution reactions. For example, the synthesis of 2-(furan-2-yl)thiazolo[5,4-f]quinoline involved several electrophilic substitution reactions (El’chaninov & Aleksandrov, 2017).
Physical Properties Analysis
The physical properties of quinoxaline derivatives can be characterized using techniques like NMR and mass spectrometry. These techniques help in confirming the structures of synthesized compounds, as seen in the synthesis of various quinoxaline derivatives (Kethireddy et al., 2017).
Chemical Properties Analysis
Quinoxaline compounds exhibit a range of chemical properties depending on their specific substitutions and structural variations. For example, certain quinoxaline derivatives have shown antibacterial activity, highlighting their chemical reactivity and potential as bioactive compounds (Rajanarendar et al., 2010).
properties
IUPAC Name |
N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]quinoxaline-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c1-11-7-13(25-22-11)8-12-9-24-10-16(12)21-18(23)14-3-2-4-15-17(14)20-6-5-19-15/h2-7,12,16H,8-10H2,1H3,(H,21,23)/t12-,16+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOJHFEADURUYCQ-WBMJQRKESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CC2COCC2NC(=O)C3=C4C(=CC=C3)N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=C4C(=CC=C3)N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.